Cas no 10132-00-0 (Phthalazine, 1-phenyl-, 3-oxide)

Phthalazine, 1-phenyl-, 3-oxide structure
10132-00-0 structure
Product Name:Phthalazine, 1-phenyl-, 3-oxide
CAS No:10132-00-0
MF:C14H10N2O
MW:222.24200296402
CID:1128702
Update Time:2024-07-27

Phthalazine, 1-phenyl-, 3-oxide Chemical and Physical Properties

Names and Identifiers

    • Phthalazine, 1-phenyl-, 3-oxide
    • Inchi: 1S/C14H10N2O/c17-16-10-12-8-4-5-9-13(12)14(15-16)11-6-2-1-3-7-11/h1-10H
    • InChI Key: SQKWLOHPFLXNLT-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2)=C2C(C=CC=C2)=C[N+]([O-])=N1

Computed Properties

  • Exact Mass: 222.0794
  • Monoisotopic Mass: 223.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.1A^2

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Melting Point: 181-183 °C(Solv: chloroform (67-66-3); ligroine (8032-32-4))
  • Boiling Point: 424.8±43.0 °C(Predicted)
  • PSA: 39.83
  • LogP: 3.33030
  • pka: -2.22±0.30(Predicted)
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